Cas no 1806947-09-0 (6-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid)

• Product name: 6-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid
• CAS No: 1806947-09-0
• MF: C₉H₅ClF₅NO₂
• MW: 289.586519002914
• CID: 4871640

6-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C9H5ClF5NO2/c10-5-1-3(8(11)12)7(9(13,14)15)4(16-5)2-6(17)18/h1,8H,2H2,(H,17,18)
• InChI Key： AZRAEOFMHFBWGM-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=C(C(F)(F)F)C(CC(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.8
• Topological Polar Surface Area: 50.2

Additional information on 6-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid

6-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic Acid: A Comprehensive Overview

6-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1806947-09-0) is a highly specialized chemical compound with significant applications in various fields, particularly in the pharmaceutical and agricultural industries. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine, difluoromethyl, and trifluoromethyl groups, along with an acetic acid moiety. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule.

The synthesis of 6-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and fluorination processes. Recent advancements in synthetic chemistry have enabled the optimization of these reactions, leading to higher yields and improved purity levels. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to enhance the efficiency of the production process.

One of the most notable applications of this compound is in the development of herbicides and pesticides. The trifluoromethyl group, in particular, contributes to the compound's lipophilicity and stability, making it effective against a wide range of agricultural pests. Studies published in 2023 have demonstrated its superior efficacy compared to traditional pesticides, particularly in controlling resistant pest strains.

In the pharmaceutical sector, 6-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid has shown potential as a modulator of ion channels, which are critical targets for treating various cardiovascular and neurological disorders. Preclinical trials have indicated its ability to selectively inhibit voltage-gated sodium channels, offering a promising avenue for the development of novel antiepileptic drugs.

The environmental impact of this compound has also been a subject of recent research. While it exhibits high efficacy in its intended applications, concerns have been raised regarding its persistence in soil and water systems. To address these issues, scientists are exploring biodegradation pathways and developing microbial consortia capable of efficiently breaking down the compound into non-toxic byproducts.

From a structural perspective, the pyridine ring serves as a versatile scaffold for further functionalization. The substitution pattern on the ring—specifically at positions 2, 3, 4, and 6—plays a crucial role in determining the compound's reactivity and selectivity. The presence of electron-withdrawing groups like chlorine and trifluoromethyl enhances the ring's electrophilicity, making it more susceptible to nucleophilic attacks.

Recent spectroscopic studies have provided deeper insights into the electronic structure of 6-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid. Advanced techniques such as X-ray crystallography and computational modeling have revealed detailed information about its conformational flexibility and intermolecular interactions. These findings are expected to aid in the design of more potent derivatives with enhanced pharmacokinetic profiles.

In conclusion, 6-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1806947-09-0) stands as a testament to the ingenuity of modern chemical synthesis and its application across diverse industries. With ongoing research focusing on its optimization, environmental impact, and therapeutic potential, this compound is poised to play an increasingly significant role in addressing global challenges in agriculture and medicine.